5-(1H-Pyrazol-4-yl)pyridine-2-carboxylic acid;dihydrochloride
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Overview
Description
5-(1H-Pyrazol-4-yl)pyridine-2-carboxylic acid dihydrochloride is a chemical compound with the CAS Number: 2413886-67-4 . It has a molecular weight of 262.09 . The compound is in powder form and is stored at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazole ring attached to a pyridine ring. The InChI code for this compound is 1S/C9H7N3O2.2ClH/c13-9(14)8-2-1-6(3-10-8)7-4-11-12-5-7;;/h1-5H, (H,11,12) (H,13,14);2*1H . This indicates that the compound has a pyrazole ring (a five-membered aromatic ring with two nitrogen atoms) and a pyridine ring (a six-membered ring with one nitrogen atom).Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 262.09 .Scientific Research Applications
- Leishmaniasis : A recent study highlighted the potent in vitro antipromastigote activity of compound 13, which binds favorably to the LmPTR1 pocket (active site). This suggests its potential as an antileishmanial agent.
- Lanosterol 14α-Demethylase (CYP51) : Molecular docking studies explored the binding ability of novel compounds to CYP51, a target for clinically used azole antifungals. Investigating EN300-26571303’s interaction with this enzyme could reveal its antifungal efficacy.
- Succinate Dehydrogenase Inhibition : Researchers synthesized carboxamide derivatives from 5-aminopyrazoles, including EN300-26571303, and evaluated them against fungal strains. Assessing their inhibitory effects on succinate dehydrogenase could provide insights into their antimicrobial potential .
Antiparasitic Activity
Antifungal Properties
Antimicrobial Evaluation
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with this compound are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
Given the versatility of pyrazole derivatives in various fields of science, future research could focus on synthesizing structurally diverse derivatives of this compound and exploring their potential applications. This could involve the development of new synthetic methods, the investigation of their biological activities, and the exploration of their physical-chemical properties .
properties
IUPAC Name |
5-(1H-pyrazol-4-yl)pyridine-2-carboxylic acid;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O2.2ClH/c13-9(14)8-2-1-6(3-10-8)7-4-11-12-5-7;;/h1-5H,(H,11,12)(H,13,14);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEFJFALOCXELBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C2=CNN=C2)C(=O)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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